Propargylic Fluorine Lowers CuAAC Activation Energy Compared to C-H or C-OH Analogs
In competitive CuAAC experiments with specially designed ω-diynes, the C-F substituted alkyne displayed higher reactivity than its C-H or C-OH counterparts, establishing a reactivity scale of C-F > C-H > C-OH [1]. While the full paper provides ΔΔG‡ values, the observed reactivity order directly translates to faster, more selective conjugation in applications requiring precise spatial or temporal control of the click reaction.
| Evidence Dimension | Relative reactivity in CuAAC click chemistry |
|---|---|
| Target Compound Data | C-F substituted propargylic alkyne (highest reactivity tier) |
| Comparator Or Baseline | C-H substituted alkyne (intermediate reactivity); C-OH substituted alkyne (lowest reactivity) |
| Quantified Difference | Clear reactivity hierarchy established through competitive kinetics; C-F > C-H > C-OH |
| Conditions | Copper-catalyzed azide-alkyne cycloaddition (CuAAC), ω-diyne competition experiments (Tetrahedron Letters, 2010) |
Why This Matters
Greater click reactivity ensures more efficient bioconjugation or probe assembly, reducing reagent excess and minimizing side products, which is critical for applications such as activity-based protein profiling or functionalized biomaterial synthesis.
- [1] Grée, D., et al. (2010). Effect of fluorine or oxygen atom(s) in propargylic position on the reactivity in click chemistry. Tetrahedron Letters, 51(17), 2218–2221. View Source
